Cas no 899974-31-3 (N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide)

• Product Name: N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide
• CAS No: 899974-31-3
• MF: C₂₂H₁₇N₃O₂
• MW: 355.389284849167
• CID: 5491808
• PubChem ID: 16800303
• Update Time: 2025-06-08

N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-1-naphthamide
• N-[4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]naphthalene-1-carboxamide
• N-[4-(1-methyl-6-oxopyridazin-3-yl)phenyl]naphthalene-1-carboxamide
• F2874-0148
• 899974-31-3
• CCG-315373
• AKOS024473764
• VU0503632-1
• N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide

• Inchi： 1S/C22H17N3O2/c1-25-21(26)14-13-20(24-25)16-9-11-17(12-10-16)23-22(27)19-8-4-6-15-5-2-3-7-18(15)19/h2-14H,1H3,(H,23,27)
• InChI Key： ZMFNCKQSNCZHDA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2C=CC=CC1=2)NC1C=CC(=CC=1)C1C=CC(N(C)N=1)=O

Computed Properties

• Exact Mass: 355.132076794g/mol
• Monoisotopic Mass: 355.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide

N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 899974-31-3, specifically named as N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered attention in the scientific community due to its unique structural features and potential biological activities. The naphthalene core, combined with the pyridazine moiety, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. The structural motif of N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide incorporates elements that are known to enhance binding affinity and selectivity. The pyridazine ring, for instance, is a well-documented scaffold in medicinal chemistry, often employed for its ability to modulate enzyme activity and receptor interactions. When fused with a naphthalene group, as seen in this compound, it opens up possibilities for dual-targeting strategies, which can be particularly advantageous in treating complex diseases.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The pyridazine moiety has been extensively studied for its role in modulating neurotransmitter systems. Specifically, derivatives of pyridazine have shown promise in preclinical studies as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The presence of the naphthalene ring further enhances the compound's pharmacological profile by contributing to its lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify novel drug candidates. The structural features of N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide make it an ideal candidate for these high-throughput screening (HTS) campaigns. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict how this compound might interact with various biological targets. Such computational approaches have significantly accelerated the drug discovery process, allowing for rapid identification of promising leads like this one.

The synthesis of this compound also showcases the ingenuity of modern organic synthesis techniques. The multi-step process involves careful functional group manipulations and transitions between different heterocyclic systems. The introduction of the pyridazine ring at the 3-position followed by carboxylation at the 1-position of the naphthalene core demonstrates a high level of synthetic control. This level of precision is essential for producing compounds with specific biological activities while minimizing unwanted side reactions.

In addition to its potential therapeutic applications, N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide may also find utility in materials science. The conjugated system formed by the naphthalene and pyridazine rings could make it a suitable candidate for organic electronic applications, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. The ability to fine-tune electronic properties through structural modifications offers exciting possibilities for developing next-generation materials.

The pharmacokinetic profile of any drug candidate is crucial for determining its clinical success. Preliminary studies on related compounds suggest that derivatives of this class exhibit favorable pharmacokinetic properties, including good solubility and moderate metabolic stability. These characteristics are essential for ensuring that the drug reaches its target site in adequate concentrations and remains active long enough to exert its therapeutic effect. Further investigation into the metabolic pathways involving this compound will be necessary to fully understand its behavior within the body.

The role of interdisciplinary collaboration cannot be overstated in advancing chemical biology research. Combining expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology has led to significant breakthroughs in understanding disease mechanisms and developing novel therapeutics. The study of compounds like N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylnaphthalene-1-carboxamide exemplifies how such collaborations can yield transformative results.

Looking ahead, the future research directions for this compound are multifaceted. Further structural optimization will be essential to enhance its biological activity and reduce potential toxicity. Additionally, exploring its mechanism of action will provide deeper insights into how it interacts with biological systems. The integration of experimental data with computational modeling will be key in guiding these efforts towards successful clinical translation.

In conclusion, N-4-(1-methyl-6-oxyohiphydipyrindazinoneylphenylindolonecarbonylamine (CAS no: 89997431), represented by CAS number 89997431., stands out as a promising entity in chemical biology with significant potential for therapeutic applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders among other conditions.